Cas no 1805923-42-5 (5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetonitrile)

• Product Name: 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetonitrile
• CAS No: 1805923-42-5
• MF: C₁₀H₅BrF₆N₂O
• MW: 363.05392241478
• CID: 4845189
• Update Time: 2025-06-08

5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C10H5BrF6N2O/c11-4-5-3-6(9(12,13)14)8(20-10(15,16)17)19-7(5)1-2-18/h3H,1,4H2
• InChI Key： TZXDLDXLRYSWAQ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)(F)F)=C(N=C1CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 3.5
• Topological Polar Surface Area: 45.9

Additional information on 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetonitrile

Recent Advances in the Application of 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetonitrile (CAS: 1805923-42-5) in Chemical Biology and Pharmaceutical Research

The compound 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetonitrile (CAS: 1805923-42-5) has recently emerged as a significant intermediate in pharmaceutical synthesis and chemical biology research. This trifluoromethyl- and trifluoromethoxy-containing pyridine derivative has attracted considerable attention due to its unique structural features and potential applications in drug discovery. The presence of both electron-withdrawing groups and a reactive bromomethyl moiety makes this compound particularly valuable for the development of novel bioactive molecules.

Recent studies have demonstrated the utility of this compound as a key building block in the synthesis of potential kinase inhibitors. The trifluoromethyl and trifluoromethoxy groups significantly influence the pharmacokinetic properties of resulting compounds, enhancing metabolic stability and membrane permeability. Researchers at several pharmaceutical companies have incorporated this scaffold into their drug discovery programs targeting inflammatory diseases and oncology indications.

In synthetic chemistry applications, 1805923-42-5 has shown remarkable versatility. A 2023 study published in the Journal of Medicinal Chemistry detailed its use in palladium-catalyzed cross-coupling reactions to generate diverse libraries of drug-like molecules. The bromomethyl group serves as an excellent handle for further functionalization through nucleophilic substitution or metal-catalyzed reactions, while the electron-deficient pyridine core facilitates various cyclization strategies.

From a biological perspective, derivatives synthesized from this intermediate have demonstrated promising activity against several therapeutic targets. Notably, a series of compounds developed using 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetonitrile as the core structure showed nanomolar inhibition of JAK3 kinase in recent preclinical studies, suggesting potential applications in autoimmune disease treatment.

The compound's stability and handling characteristics have been the subject of optimization efforts. Recent process chemistry publications have addressed challenges related to its storage and large-scale synthesis, with particular focus on maintaining the integrity of the bromomethyl group while preventing premature nucleophilic substitution during purification steps.

Looking forward, researchers anticipate expanded applications of this intermediate in PROTAC (Proteolysis Targeting Chimera) development, where its structural features could facilitate the design of bifunctional molecules targeting protein degradation. Several groups have already begun exploring this avenue, with preliminary results expected to be published in late 2024.

In conclusion, 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetonitrile represents a valuable tool in modern medicinal chemistry, offering multiple points for structural diversification and contributing to the development of compounds with improved drug-like properties. Its continued investigation will likely yield additional insights into structure-activity relationships and novel therapeutic applications.